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Compound of Interest

Compound Name: 4-Nonyne

Cat. No.: B3188236 Get Quote

Essential Safety and Handling Guide for 4-
Nonyne
For researchers, scientists, and drug development professionals, the meticulous handling of

chemical reagents is fundamental to ensuring a safe and compliant laboratory environment.

This document provides critical safety and logistical information for the handling and disposal of

4-Nonyne, a flammable alkyne. Adherence to these protocols is vital for the protection of

laboratory personnel and the integrity of research.

I. Chemical and Physical Properties
4-Nonyne is a colorless, flammable liquid. A summary of its key physical and chemical

properties is provided below to inform safe handling and storage procedures.

Property Value

Molecular Formula C₉H₁₆

Molecular Weight 124.22 g/mol

Boiling Point 155°C

Flash Point 151-153°C

Density 0.76 g/cm³
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II. Hazard Identification and GHS Classification
4-Nonyne is classified as a hazardous substance. Understanding its primary hazards is the

first step in mitigating risks.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable Liquids alt text Danger
H226: Flammable

liquid and vapor

Aspiration Hazard alt text Danger

H304: May be fatal if

swallowed and enters

airways

Data sourced from multiple chemical safety databases.

III. Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the final and most direct line of

defense against chemical exposure. The following PPE is mandatory when handling 4-
Nonyne.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles with

side shields or a face shield.

Protects against splashes and

vapors that can cause eye

irritation.

Hand Protection Nitrile or neoprene gloves.

Provides a barrier against skin

contact. Nitrile gloves are

preferred due to their chemical

resistance and tendency to

show punctures.[1]

Body Protection

Flame-resistant lab coat worn

over long-sleeved clothing and

closed-toe shoes.

Protects skin from accidental

splashes and provides a layer

of protection in case of fire.[2]

Respiratory Protection

To be used in a well-ventilated

area, preferably a certified

chemical fume hood.

Prevents inhalation of vapors,

which can be harmful.

IV. Safe Handling and Operational Protocol
A systematic approach to handling 4-Nonyne is crucial for laboratory safety. The following

step-by-step protocol should be followed:

Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.[2]

Clear the workspace of all unnecessary items and potential ignition sources (e.g., hot

plates, open flames, and spark-producing equipment).[2][3]

Have a chemical spill kit readily accessible.

Verify the location and functionality of the nearest safety shower and eyewash station.

Chemical Handling:

Don all required personal protective equipment as outlined in the table above.
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When transferring 4-Nonyne, do so slowly and carefully to avoid splashing.

Keep containers of 4-Nonyne tightly closed when not in use to prevent the escape of

flammable vapors.[2]

If heating is required, use a heating mantle or a water bath. Never use an open flame.[2]

Storage:

Store 4-Nonyne in a cool, dry, well-ventilated area away from incompatible substances

such as oxidizing agents.

Utilize a designated flammable liquids storage cabinet.[4]

V. Emergency Procedures
In the event of an emergency, a prompt and informed response is critical.
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Emergency Scenario Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with water for at least 15

minutes at an eyewash station, holding the

eyelids open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion

Do NOT induce vomiting. Immediately call a

poison control center or seek medical attention.

[4]

Small Spill

Alert others in the area. If it is safe to do so,

contain the spill with an inert absorbent material

(e.g., vermiculite, sand).[5] Prevent the spill from

entering drains. Ventilate the area and eliminate

all ignition sources.[6]

Large Spill

Evacuate the immediate area and alert your

institution's environmental health and safety

department.

VI. Disposal Plan
The proper disposal of 4-Nonyne and its contaminated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Identification and Segregation:

All waste containing 4-Nonyne, including empty containers and contaminated materials

(e.g., gloves, absorbent pads), should be considered hazardous waste.

Segregate 4-Nonyne waste from other waste streams, particularly those that are

incompatible.
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Waste Collection and Storage:

Collect liquid 4-Nonyne waste in a dedicated, properly labeled, and sealed container. The

container must be compatible with the chemical.

Label the waste container with "Hazardous Waste," the full chemical name "4-Nonyne,"

and an indication of the hazards (e.g., "Flammable").

Store the waste container in a designated, well-ventilated secondary containment area,

away from ignition sources.

Disposal Procedure:

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety department or a licensed chemical waste disposal contractor.

Do not dispose of 4-Nonyne down the drain.[7]

VII. Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of 4-
Nonyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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